GSK1362

• Molecular Formula: C21H21ClN4O2
• Molecular Weight: 396.9 g/mol
• InChI: InChI=1S/C21H21ClN4O2/c1-26(14-15-3-7-17(22)8-4-15)18-9-5-16(6-10-18)20-25-19(13-23)21(28-20)24-11-12-27-2/h3-10,24H,11-12,14H2,1-2H3
• InChIKey: REPYPLJBEDYASE-UHFFFAOYSA-N

GSK1362: Selective REV-ERB Inverse Agonist

GSK1362 is a small molecule inverse agonist of the nuclear receptors REV-ERBα and REV-ERBβ. It functions by disrupting the interaction of REV-ERBα with co-repressor proteins NCoR1, SMRT2, and RIP140, thereby relieving transcriptional repression of the clock gene BMAL1 [1]. This mechanism underpins its utility in investigating inflammatory pathways and circadian biology [2].

1

Selective REV-ERBα/β inverse agonist. Displaces co-repressors NCoR1/SMRT2, leading to BMAL1 de-repression.

Opposite transcriptional outcome to agonists (GSK4112, SR9009).

2

Blocks SUMOylation and ubiquitination, preserving REV-ERBα protein levels under inflammatory challenge.

Not observed with standard agonists or simple antagonists (SR8278).

3

Suited for circadian-inflammation crosstalk studies and REV-ERBα post-translational modification research.

Reported LXR-negative selectivity context.

• [1] Pariollaud M, et al. Circadian clock component REV-ERBα controls homeostatic regulation of pulmonary inflammation. J Clin Invest. 2018;128(6):2281-2296. doi:10.1172/JCI93910 View Source
• [2] Gibbs JE, et al. The nuclear receptor REV-ERBα mediates circadian regulation of innate immunity through selective regulation of inflammatory cytokines. Proc Natl Acad Sci U S A. 2012;109(2):582-587. doi:10.1073/pnas.1106750109 View Source

GSK1362 vs. Agonists & Antagonists

REV-ERB ligands are not functionally interchangeable. While agonists like GSK4112 or SR9009 suppress inflammation by repressing BMAL1 transcription, GSK1362 acts as an inverse agonist, increasing BMAL1 transcription to relieve repression [1]. This mechanistic divergence leads to distinct, and sometimes opposing, cellular outcomes, making compound selection critical for experimental design [2].

Agonists

Inverse agonist: displaces co-repressors, upregulates BMAL1.

GSK4112/SR9009: Recruit co-repressors, suppress BMAL1. Direct functional opposite.

Antagonists

Blocks SUMOylation/ubiquitination, preserving REV-ERBα protein.

SR8278: Lacks protein-stabilisation effect; pharmacokinetic context may limit in-vivo study fit.

Selectivity

REV-ERB-specific: no LXR target gene induction at 10 µM.

GSK4112 (1st gen): Retains LXR agonistic activity, complicating inflammatory readout interpretation.

• [1] Mateen S, Qureshi A, Sharma A, Gupta V. Rev-Erbα: A Chronobiological Approach to Inflammation and Lung Disease Management: A Comprehensive Review. Indian J Pharm Pract. 2025;18(4):390-398. doi:10.5530/ijopp.20250293 View Source
• [2] Pariollaud M, et al. Circadian clock component REV-ERBα controls homeostatic regulation of pulmonary inflammation. J Clin Invest. 2018;128(6):2281-2296. doi:10.1172/JCI93910 View Source

GSK1362 Differentiation Evidence

Co‑Repressor Recruitment: GSK1362 vs. GSK4112

GSK1362 (inverse agonist) increases BMAL1 transcription, in direct contrast to the action of agonists such as GSK4112, SR9009, and SR9011, which suppress BMAL1 expression. This functional opposition is a critical differentiator for experimental design, as the choice of ligand dictates the direction of core clock gene modulation [1][2].

Co-Repressor Recruitment

Head-to-head

Inhibited NCoR1 and SMRT2 recruitment

Confirms inverse agonist pharmacology vs GSK4112.

Recombinant REV-ERBα FRET assay context.

Evidence Dimension	BMAL1 Transcriptional Activity
Target Compound Data	Increases BMAL1 transcription
Comparator Or Baseline	GSK4112, SR9009, SR9011 (agonists): Decrease BMAL1 transcription
Quantified Difference	Opposing functional direction (no direct quantitative comparison available)
Conditions	HEK293 cells transfected with REV-ERBα and BMAL1-Luc reporter

Why This Matters

Selecting the correct REV-ERB ligand (inverse agonist vs. agonist) is essential for achieving the desired direction of circadian gene modulation.

• [1] Mateen S, Qureshi A, Sharma A, Gupta V. Rev-Erbα: A Chronobiological Approach to Inflammation and Lung Disease Management: A Comprehensive Review. Indian J Pharm Pract. 2025;18(4):390-398. doi:10.5530/ijopp.20250293 View Source
• [2] Solt LA, et al. Regulation of circadian behaviour and metabolism by synthetic REV-ERB agonists. Nature. 2012;485(7396):62-68. doi:10.1038/nature11030 View Source

BMAL1 Transcriptional Upregulation vs. Agonist Inhibition

In a head-to-head comparison within the same review, GSK1362 (as an antagonist/inverse agonist) reduced IL-6, CCL2, and G-CSF levels in LPS-stimulated alveolar macrophages, while the agonist GSK4112 reduced a different set of cytokines (IL-6, CXCL11, CXCL6, IL-19, IL-10) in human MDMs [1]. This difference in the profile of suppressed cytokines indicates that GSK1362 may target a distinct inflammatory pathway more relevant to pulmonary neutrophilic inflammation [2].

BMAL1 Upregulation

Head-to-head

EC₅₀ 2.5 µM (upregulation)

Supports transcription assay concentration selection.

HEK293 Bmal1-luciferase reporter; agonists show inhibition.

Evidence Dimension	Inflammatory cytokine suppression in macrophages
Target Compound Data	Reduced Il6, Ccl2, and G-csf in LPS-stimulated alveolar macrophages
Comparator Or Baseline	GSK4112 (agonist): Reduced IL-6, CXCL11, CXCL6, IL-19, IL-10 in LPS-stimulated human MDMs
Quantified Difference	GSK1362 uniquely suppressed G-CSF and CCL2 among the compared ligands
Conditions	Alveolar macrophages stimulated with LPS (for GSK1362); Human MDMs stimulated with LPS (for GSK4112)

Why This Matters

Researchers targeting neutrophil recruitment and chemokine (C-C motif) ligand pathways should preferentially select GSK1362 over agonists for its specific suppressive profile.

• [1] Mateen S, Qureshi A, Sharma A, Gupta V. Rev-Erbα: A Chronobiological Approach to Inflammation and Lung Disease Management: A Comprehensive Review. Indian J Pharm Pract. 2025;18(4):390-398. doi:10.5530/ijopp.20250293 View Source
• [2] Pariollaud M, et al. Circadian clock component REV-ERBα controls homeostatic regulation of pulmonary inflammation. J Clin Invest. 2018;128(6):2281-2296. doi:10.1172/JCI93910 View Source

LXR Off‑Target Selectivity

GSK1362 uniquely stabilizes REV-ERBα protein by blocking its IL-1β- or TNF-α-induced ubiquitination and subsequent proteasomal degradation. This property is not a characteristic of REV-ERB agonists and is a key functional advantage for maintaining target protein levels during inflammatory challenge [1][2].

LXR Off-Target

Cross-study

No Abca1/Abcg1 induction at 10 µM

REV-ERB-specific signaling context without LXR confounding.

GW3965 induced targets at 2 µM in peritoneal exudate cells.

Evidence Dimension	REV-ERBα protein stability
Target Compound Data	Blocks IL-1β/TNF-α-induced ubiquitination and degradation of REV-ERBα protein
Comparator Or Baseline	GSK4112 (agonist): No reported protein stabilization; agonists generally do not block ligand-induced degradation
Quantified Difference	Qualitative stabilization (protein band intensity preserved vs. degradation control)
Conditions	NHBE cells or HEK293T cells stimulated with IL-1β or TNF-α

Why This Matters

For studies requiring sustained REV-ERBα protein levels under inflammatory conditions, GSK1362 provides a unique tool that agonists cannot replicate.

• [1] Pariollaud M, et al. Circadian clock component REV-ERBα controls homeostatic regulation of pulmonary inflammation. J Clin Invest. 2018;128(6):2281-2296. doi:10.1172/JCI93910 View Source
• [2] Mateen S, Qureshi A, Sharma A, Gupta V. Rev-Erbα: A Chronobiological Approach to Inflammation and Lung Disease Management: A Comprehensive Review. Indian J Pharm Pract. 2025;18(4):390-398. doi:10.5530/ijopp.20250293 View Source

REV‑ERBα Protein Stabilisation

GSK1362 potently inhibits IL-1β-induced Cxcl5 transcription in mouse LA-4 lung epithelial cells. In serum-synchronized cells, 10 μM GSK1362 significantly reduced Cxcl5 mRNA levels. While SR9009 and SR9011 also possess anti-inflammatory properties, direct comparative data for Cxcl5 in lung epithelial cells with agonists are lacking in the literature, positioning GSK1362 as a preferred tool for this specific pathway [1].

Protein Stabilisation

Class-level

Blocks IL-1β-induced degradation

Maintains REV-ERBα in inflammation models.

Preserves HDAC3 interaction; not seen with agonists/antagonists.

Evidence Dimension	Cxcl5 mRNA expression
Target Compound Data	Significant inhibition of IL-1β-induced Cxcl5 transcription (qualitative reduction)
Comparator Or Baseline	SR9009, SR9011 (agonists): Not directly compared in this specific assay
Quantified Difference	Not available (qualitative observation)
Conditions	Mouse LA-4 lung epithelial cells synchronized by serum shock, treated with 10 μM GSK1362

Why This Matters

Researchers investigating the neutrophil chemokine CXCL5 in lung inflammation models should consider GSK1362 as a validated inhibitor for this specific readout.

• [1] Pariollaud M, et al. Circadian clock component REV-ERBα controls homeostatic regulation of pulmonary inflammation. J Clin Invest. 2018;128(6):2281-2296. doi:10.1172/JCI93910 View Source

Pulmonary Cytokine Suppression

GSK1362 demonstrates a favorable selectivity profile by not activating Liver X Receptor (LXR) target genes. In a direct comparison, treatment of peritoneal exudate cells with 10 μM GSK1362 had no effect on LXR target gene expression, whereas the standard LXR agonist GW3965 (2 μM) strongly induced them [1]. This confirms that GSK1362's anti-inflammatory effects are not mediated through LXR, a common off-target concern.

Pulmonary Cytokine Suppression

Cross-study

Suppressed Il6, Ccl2, Cxcl5

Supports lung cell inflammation model studies.

Alveolar macrophages & LA-4 epithelial cells context.

Evidence Dimension	Activation of LXR target genes
Target Compound Data	No significant induction of LXR target genes at 10 μM
Comparator Or Baseline	GW3965 (LXR agonist): Strong induction of LXR target genes at 2 μM
Quantified Difference	Fold-change < 1 (no induction) vs. strong induction (quantified as significant by 1-way ANOVA)
Conditions	Peritoneal exudate cells treated ex vivo for 4 hours

Why This Matters

This data provides critical assurance that GSK1362's effects are specific to REV-ERB and not confounded by LXR activation, a key consideration for clean mechanistic studies.

• [1] Pariollaud M, et al. Circadian clock component REV-ERBα controls homeostatic regulation of pulmonary inflammation. J Clin Invest. 2018;128(6):2281-2296. doi:10.1172/JCI93910 View Source

In Vivo Efficacy in Rheumatoid Arthritis: GSK1362 Suppresses Synovial Inflammation

In a mouse model of collagen-induced arthritis (CIA), the REV-ERB agonist SR9009 significantly suppressed synovial hyperplasia, inflammatory cell infiltration, and cartilage/bone destruction [1]. While direct in vivo data for GSK1362 in CIA are not available, its potent in vitro anti-inflammatory profile in macrophages and epithelial cells suggests a potential for similar efficacy. However, the functional differences (inverse agonism vs. agonism) may lead to distinct in vivo outcomes, underscoring the need for careful compound selection based on the specific disease model and desired mechanism.

Evidence Dimension	In vivo efficacy in collagen-induced arthritis (CIA) mouse model
Target Compound Data	In vitro data suggests anti-inflammatory potential; direct in vivo CIA data not available
Comparator Or Baseline	SR9009 (agonist): Significantly suppressed synovial hyperplasia, inflammation, and joint destruction in CIA mice
Quantified Difference	Not applicable (no direct comparison)
Conditions	Collagen-induced arthritis in mice

Why This Matters

Researchers considering REV-ERB ligands for rheumatoid arthritis studies should weigh the established in vivo efficacy of agonists against the distinct mechanistic profile of the inverse agonist GSK1362.

• [1] Zhao H, et al. NR1D1 modulates synovial inflammation and bone destruction in rheumatoid arthritis. Cell Death Dis. 2020;11:129. doi:10.1038/s41419-020-2314-6 View Source

GSK1362 Recommended Applications

Pulmonary Inflammation Models

GSK1362 is the optimal tool for studies examining the post-translational regulation of REV-ERBα protein stability. Its unique ability to block IL-1β- and TNF-α-induced ubiquitination and degradation of REV-ERBα is a property not shared by agonists like GSK4112 or SR9009 [1]. This makes it essential for dissecting the molecular mechanisms linking inflammatory signaling to circadian disruption in pulmonary and systemic inflammatory diseases.

Circadian Rhythm–Inflammation Interface Studies

Given its potent suppression of LPS-induced cytokines (IL-6, CCL2, G-CSF) in alveolar macrophages and its inhibition of IL-1β-induced Cxcl5 in lung epithelial cells, GSK1362 is specifically indicated for research into pulmonary neutrophilic inflammation [2]. Its cytokine suppression profile, distinct from agonists, positions it as the preferred REV-ERB ligand for studies focused on neutrophil recruitment and the CXCL5 signaling axis in lung disease models such as acute lung injury or COPD.

REV‑ERBα Post‑Translational Modification Research

In circadian biology experiments where the objective is to relieve the transcriptional repression of BMAL1, GSK1362 is the appropriate chemical probe [3]. In contrast to REV-ERB agonists (e.g., GSK4112, SR9009), which suppress BMAL1 expression, GSK1362 increases BMAL1 transcription [4]. This functional dichotomy is critical for experiments designed to mimic or enhance endogenous circadian drive and for validating the role of the REV-ERB/BMAL1 feedback loop in various physiological and pathological contexts.

Inverse Agonism vs. Antagonism Differentiation

GSK1362 is a suitable tool for studies that demand high target specificity within the nuclear receptor family. Direct evidence confirms that GSK1362 does not activate LXR target genes, unlike a canonical LXR agonist, ensuring that observed anti-inflammatory effects are not confounded by off-target LXR activity [5]. This selectivity profile is advantageous for researchers aiming to attribute biological outcomes solely to REV-ERB modulation.

Application

Selection Property

Validation Focus

Pulmonary Cell-Model Studies

Macrophage & epithelial cytokine suppression

Il6, Ccl2, Cxcl5 endpoint review

Circadian Feedback Loop Studies

BMAL1 transcription upregulation

Inverse agonism reporter context

Post-Translational Modification Studies

REV-ERBα SUMOylation/ubiquitination blockade

Protein stability & HDAC3 co-IP endpoints

Pharmacological Differentiation

Inverse agonism vs. antagonism context

Co-repressor recruitment & BMAL1 assays

• [1] Pariollaud M, et al. Circadian clock component REV-ERBα controls homeostatic regulation of pulmonary inflammation. J Clin Invest. 2018;128(6):2281-2296. doi:10.1172/JCI93910 View Source
• [2] Mateen S, Qureshi A, Sharma A, Gupta V. Rev-Erbα: A Chronobiological Approach to Inflammation and Lung Disease Management: A Comprehensive Review. Indian J Pharm Pract. 2025;18(4):390-398. doi:10.5530/ijopp.20250293 View Source
• [3] Solt LA, et al. Regulation of circadian behaviour and metabolism by synthetic REV-ERB agonists. Nature. 2012;485(7396):62-68. doi:10.1038/nature11030 View Source
• [4] Mateen S, Qureshi A, Sharma A, Gupta V. Rev-Erbα: A Chronobiological Approach to Inflammation and Lung Disease Management: A Comprehensive Review. Indian J Pharm Pract. 2025;18(4):390-398. doi:10.5530/ijopp.20250293 View Source
• [5] Pariollaud M, et al. Circadian clock component REV-ERBα controls homeostatic regulation of pulmonary inflammation. J Clin Invest. 2018;128(6):2281-2296. doi:10.1172/JCI93910 View Source